N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine
Overview
Description
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, also known as BHEN, is an organic compound with a wide range of applications in the scientific research field. It is a colorless, crystalline solid that is soluble in water and organic solvents. BHEN is a useful reagent for the synthesis of various organic compounds, as well as for the detection of certain metals in aqueous solutions. In addition, BHEN is used in the study of biochemical and physiological processes, and in the development of new drugs.
Scientific Research Applications
Environmental Pollutants and Reproductive Health
Research indicates that chemicals similar to N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, acting as endocrine disruptors, may influence reproductive health. Studies have shown that these chemicals, found in plastics, can preferentially target developing testes during puberty, leading to germ cell sloughing, disruption of the blood-testis-barrier, and germ cell apoptosis. This underscores the potential impact of such chemicals on mammalian spermatogenesis, although the specific effects of N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine require further investigation (Lagos-Cabré & Moreno, 2012).
Penetration and Haptenation of Chemical Compounds
Studies on compounds related to N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, such as p‐phenylenediamine, provide insights into the process of skin penetration and haptenation. It's known that less than 1% of p‐phenylenediamine penetrates the skin during normal exposure, and most of it gets converted into detoxification products. However, a small fraction may undergo auto-oxidation, resulting in protein-reactive derivatives that might be responsible for sensitization. This knowledge is crucial for understanding the potential allergenic effects of similar compounds (Pot et al., 2013).
Degradation Processes of Related Compounds
Research on nitisinone, a compound structurally related to N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine, highlights the importance of understanding the stability and degradation pathways of such chemicals. Studies using liquid chromatography and mass spectrometry have revealed how factors like pH, temperature, and UV radiation affect the stability of nitisinone and its degradation products. This research is fundamental for assessing the environmental and health impacts of related compounds (Barchańska et al., 2019).
Epidemiological Data on Allergies to Related Compounds
The use of compounds like p‐phenylenediamine in products such as hair dyes has been linked to allergic contact sensitization and dermatitis. Epidemiological studies have provided data on the prevalence of sensitization to such compounds, highlighting the health burden they pose. This information is vital for regulatory bodies and healthcare providers to assess the risks and implement measures to protect public health (Thyssen & White, 2008).
properties
IUPAC Name |
2-[4-(2-hydroxyethylamino)-3-nitroanilino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O4/c14-5-3-11-8-1-2-9(12-4-6-15)10(7-8)13(16)17/h1-2,7,11-12,14-15H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWQZRURILVPDGN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NCCO)[N+](=O)[O-])NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90232939 |
Source
|
| Record name | N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90232939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine | |
CAS RN |
84041-77-0 |
Source
|
| Record name | 2,2′-[(2-Nitro-1,4-phenylene)diimino]bis[ethanol] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=84041-77-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084041770 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N,N'-Bis(2-hydroxyethyl)-2-nitro-p-phenylenediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90232939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2'-[(2-nitro-1,4-phenylene)diimino]bisethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.074.391 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N'-BIS(2-HYDROXYETHYL)-2-NITRO-P-PHENYLENEDIAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3X0E669O5S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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